Cas no 1361495-96-6 (3-Chloro-4-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-4-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1361495-96-6
• MF: C₁₂H₄Cl₄F₃N
• MW: 360.974069595337
• CID: 4966445
• Update Time: 2025-08-03

3-Chloro-4-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl4F3N/c13-5-3-7(9(15)8(14)4-5)6-1-2-20-11(10(6)16)12(17,18)19/h1-4H
• InChI Key： DGUHKVDGJWXSCE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 360.902044 g/mol
• Monoisotopic Mass: 358.904994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9
• Molecular Weight: 361.0

Additional information on 3-Chloro-4-(2,3,5-trichlorophenyl)-2-(trifluoromethyl)pyridine

3-Chloro-4-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Chloro-4-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine, also known by its CAS number 1361495-96-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 3, a trifluoromethyl group at position 2, and a trichlorophenyl group at position 4. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 3-Chloro-4-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative with appropriate substituents, which undergoes chlorination and subsequent substitution reactions to introduce the trichlorophenyl and trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the attachment of the trichlorophenyl group with high precision.

The electronic properties of this compound are heavily influenced by the electron-withdrawing groups present on the pyridine ring. The trifluoromethyl group at position 2 is particularly effective in modulating the electronic environment of the molecule. This makes 3-Chloro-4-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine an attractive candidate for applications in optoelectronic materials. Recent studies have explored its potential as an electron-deficient component in organic light-emitting diodes (OLEDs), where it can enhance the efficiency of charge transport layers.

In addition to its electronic properties, this compound exhibits interesting biological activity. Research has shown that it possesses moderate inhibitory effects on certain enzymes involved in metabolic pathways. This has led to investigations into its potential as a lead compound for drug discovery programs targeting metabolic disorders. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

The environmental impact of 3-Chloro-4-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine is another area of active research. Given its complex structure and presence of halogen atoms, there are concerns about its persistence in the environment and potential bioaccumulation. Recent eco-toxicological studies have focused on assessing its degradation pathways under various environmental conditions. These studies aim to provide insights into how this compound interacts with ecosystems and inform regulatory decisions regarding its use.

In conclusion, 3-Chloro-4-(2,3,5-Trichlorophenyl)-2-(Trifluoromethyl)Pyridine (CAS No: 1361495-96-6) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure provides opportunities for innovation in materials science and biotechnology while also presenting challenges related to environmental safety. As research continues to uncover new aspects of this compound's properties and behavior, it is likely to play an increasingly important role in both academic and industrial settings.